Cas no 121999-64-2 ([(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate)

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate structure
121999-64-2 structure
Product Name:[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
CAS No:121999-64-2
Molecular Formula:C40H81N2O6P
Molecular Weight:717.055
CID:3161941
PubChem ID:46891763

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Properties

Names and Identifiers

    • [(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
    • N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine
    • 17:0 SM (d18:1/17:0)
    • C17 Sphingomyelin (d18:1/17:0)
    • AKOS040756269
    • (2S,3R,4E)-2-(Heptadecanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
    • CHEBI:84488
    • Q27157800
    • N-(heptadecanoyl)-sphing-4-enine-1-phosphocholine
    • SCHEMBL19759836
    • DTXSID50677064
    • SM(d18:1/17:0)
    • N-heptadecanoylsphingosine-1-phosphocholine
    • N-Heptadecanoylsphingosyl-phosphorylcholine
    • 17:0 SM (d18:1/17:0), N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine, powder
    • (2S,3R,4E)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
    • WEA99964
    • LMSP03010044
    • 121999-64-2
    • 3,5-Dioxa-8-aza-4-phosphapentacosan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
    • CS-0138405
    • HY-131676
    • G91461
    • N-HEPTADECANOYL-D-ERYTHRO-SPHINGOSYLPHOSPHORYLCHOLINE
    • 17:0 SM (D18:1/17:0)
    • InChIKey： YMQZQHIESOAPQH-JXGHDCMNSA-N
    • Inchi： InChI=1S/C40H81N2O6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-40(44)41-38(37-48-49(45,46)47-36-35-42(3,4)5)39(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h31,33,38-39,43H,6-30,32,34-37H2,1-5H3,(H-,41,44,45,46)/b33-31+/t38-,39+/m0/s1
    • SMILES： CCCCCCCCCCCCCCCCC(=O)NC(COP(=O)([O-])OCC[N+](C)(C)C)C(C=CCCCCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 716.58322531g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 37
  • Monoisotopic Mass: 716.58322531g/mol
  • Heavy Atom Count: 49
  • Complexity: 811
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 12.8
  • Topological Polar Surface Area: 108Ų

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009HYZ-5mg
N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine
 121999-64-2 ≥85%
5mg
 $350.00 2025-02-24
A2B Chem LLC
AE42395-5mg
N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine
 121999-64-2 ≥98%
5mg
 $370.00
Larodan
56-4017-4-5mg
C17 Sphingomyelin (d18:1/17:0)
 121999-64-2 >98%
5mg
 €280.00 2025-03-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N130672-10mg
N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine
 121999-64-2 >99%
10mg
 ￥7,377.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N51760-25mg
[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
 121999-64-2
25mg
 ¥21878.0 2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N923288-5mg
N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine
 121999-64-2 99%
5mg
 ￥3,696.30 2022-09-01
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci70328-5mg
C17 Sphingomyelin (d18:1/17:0)
 121999-64-2 98%
5mg
 ￥3741.00 2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
860585P-5MG
17:0 SM (d18:1/17:0)
 121999-64-2
5mg
 ¥4788.34 2023-11-02

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:121999-64-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:121999-64-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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